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Compound of Interest

2-Morpholinecarboxamide
Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

Executive Summary & Scientific Rationale

This application note outlines a rigorous protocol for evaluating 2-Morpholinecarboxamide
hydrochloride as a lead fragment in early-stage drug discovery. While often utilized as a
synthetic intermediate, the morpholine-2-carboxamide scaffold represents a "privileged
structure" in medicinal chemistry, frequently serving as the pharmacophore core for inhibitors of
PI3K, mTOR, and glutamine metabolism enzymes.

Why this protocol? Unlike potent nanomolar drugs, this molecule is a fragment. It likely exhibits
low affinity (

in the high

M to mM range) but high ligand efficiency. Standard inhibitory assays often fail to detect its
activity due to sensitivity limits or solubility artifacts. This guide prioritizes Surface Plasmon
Resonance (SPR) for biophysical validation and a high-concentration Enzymatic Assay to
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confirm functional inhibition, ensuring that "activity" is distinguished from non-specific
aggregation or pH interference.

Pre-Formulation & Quality Control (QC)

Before biological testing, the integrity of the hydrochloride salt must be verified. Free base
conversion can occur in unbuffered aqueous solutions, altering solubility and lipophilicity (

).
Compound Preparation[1][2][3][4][5][6]

e Stock Solution: Dissolve 2-Morpholinecarboxamide HCI in DMSO to 100 mM.
o Note: The HCI salt is highly water-soluble, but DMSO is preferred for library consistency.

o Storage: Aliquot into amber glass vials; store at -20°C. Avoid freeze-thaw cycles >3 times.

Kinetic Solubility Assessment

Fragments must be soluble at high concentrations (>1 mM) for screening.

Protocol:

Prepare a 10 mM stock in DMSO.

Spike into PBS (pH 7.4) to final concentrations of 10, 100, 500, and 1000

M (2% DMSO final).

Incubate for 24 hours at 25°C with shaking.

Filter (0.45

m PVDF) and analyze filtrate via HPLC-UV (210 nm).

Pass Criteria: Solubility > 500

M in PBS.

Phase I: Biophysical Validation (SPR)
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Objective: Determine direct target engagement and dissociation constants (

). Rationale: Fragments often have fast off-rates (

) that are undetectable in equilibrium-based biochemical assays. SPR provides real-time
binding kinetics.

Experimental Setup

 Instrument: Biacore 8K or equivalent.
e Sensor Chip: CM5 (Carboxymethylated dextran).
e Ligand (Target): Immobilize generic kinase domain (e.g., PI3K

) or metabolic enzyme via Amine Coupling to ~3000 RU.

e Analyte: 2-Morpholinecarboxamide HCI.[1][2]

SPR Protocol Steps

e Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NacCl, 0.05% Surfactant P20, pH 7.4).
o Critical: Add 2% DMSO to match analyte solvent.

» Solvent Correction: Perform DMSO calibration (1.5% to 2.5%) to correct for bulk refractive
index changes.

» Dose Response: Inject analyte at 0, 15.6, 31.2, 62.5, 125, 250, 500, and 1000

M.

o Contact Time: 60 seconds (association).
o Dissociation Time: 120 seconds.
o Flow Rate: 30

L/min.
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Data Analysis

Fit data to a 1:1 Steady State Affinity model. Do not attempt kinetic fitting (

) if the sensorgram is "square-wave" (indicating extremely fast kinetics), which is typical for this
fragment size.
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Figure 1: SPR Workflow for Fragment Screening. The cycle emphasizes solvent correction,

critical for detecting low-molecular-weight binders.

Phase II: Functional Efficacy (Enzymatic Assay)

Objective: Confirm that binding results in functional inhibition. Context: Morpholine
carboxamides often target the ATP-binding pocket of kinases. This protocol uses a generic
ADP-Glo™ Kinase Assay (Promega) format.

Assay Conditions
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Parameter Setting

Enzyme Conc. (determined via titration)

ATP Conc.

(apparent)
Substrate Generic peptide (e.g., Poly Glu:Tyr)
Test Conc. 1 mM top conc, 1:3 serial dilution (8 points)
Control Staurosporine (Positive), DMSO (Negative)
Protocol

Reaction Assembly: In a 384-well white plate, add:
o 2

L of 2-Morpholinecarboxamide HCI (diluted in buffer).

o 2

L of Enzyme solution.

o Incubate 15 mins at RT (allows fragment to occupy pocket).
Initiation: Add 1

L of ATP/Substrate mix.

Reaction: Incubate for 60 mins at RT.
Detection:
o Add 5

L ADP-Glo™ Reagent (stops reaction, consumes remaining ATP).

o Incubate 40 mins.
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o Add 10

L Kinase Detection Reagent (converts ADP to ATP -> Luciferase).
o Incubate 30 mins.

e Read: Measure Luminescence (RLU).

Data Interpretation

Calculate Percent Inhibition:
e Success Criteria: Valid hit if

or

inhibition at 1 mM.

Phase lll: ADME & Toxicity Profiling

Objective: Ensure the fragment is not a "pan-assay interference compound” (PAINS) or
generally cytotoxic.

Cytotoxicity (MTT Assay)

e Cell Line: HEK293 (Kidney) or HepG2 (Liver).
e Protocol: Treat cells with 500

M compound for 48 hours.

o Requirement: Cell viability must remain >80%. If viability drops significantly, the "efficacy” in
Phase Il may be due to protein denaturation or non-specific toxicity.

Artificial Membrane Permeability (PAMPA)

o Goal: Assess potential for oral bioavailability (morpholines generally improve this).
o Method: Parallel Artificial Membrane Permeability Assay at pH 7.4.

e Target:
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(High permeability).

Mechanism of Action Visualization

The following diagram illustrates the hypothetical interaction of the morpholine scaffold within a
kinase ATP-binding pocket, guiding the rationale for the assays above.
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Figure 2: Pharmacophore mapping of 2-Morpholinecarboxamide. The morpholine oxygen and
carboxamide nitrogen typically form a "hinge-binding" motif essential for kinase inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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